Cas no 144163-65-5 (3-(1,3-thiazol-2-yl)propanoic acid)

• Product Name: 3-(1,3-thiazol-2-yl)propanoic acid
• CAS No: 144163-65-5
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD02683062
• CID: 137537
• PubChem ID: 2760609
• Update Time: 2025-10-28

3-(1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Thiazolyl)propionic acid
• 2-Thiazolepropanoic acid
• 3-(2-THIAZOLYL)PROPOINIC ACID
• 3-(Thiazol-2-yl)propanoic acid
• 3-(1,3-thiazol-2-yl)propanoic acid
• 2-Thiazolepropanoicacid
• 3-thiazol-2-yl-propionic acid
• 3-(2-Thiazolyl)propoinicacid
• 3-thiazol-2-ylpropanoic acid
• OJTQVDTVCPIZQH-UHFFFAOYSA-N
• VZ25953
• TRA0087799
• RP22109
• SY019802
• AC-6475
• 3-(2-Thiazolyl)propionicacid
• AM20080334
• MFCD02683062
• DTXSID60375261
• AS-39191
• A3123
• EN300-50490
• SCHEMBL992041
• FT-0600778
• 144163-65-5
• J-510550
• AKOS005146471
• Z381407426
• R9M
• CS-W002963
• DB-017836

• MDL： MFCD02683062
• Inchi： 1S/C6H7NO2S/c8-6(9)2-1-5-7-3-4-10-5/h3-4H,1-2H2,(H,8,9)
• InChI Key： OJTQVDTVCPIZQH-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CCC(=O)O

Computed Properties

• Exact Mass: 157.02000
• Monoisotopic Mass: 157.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 0.7

Experimental Properties

• Color/Form: Light-green to Brown Solid
• Density: 1.354
• Melting Point: No data available
• Boiling Point: 310.049 ℃ at 760 mmHg
• Flash Point: 141.3°C
• Refractive Index: 1.577
• PSA: 78.43000
• LogP: 1.16030
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(1,3-thiazol-2-yl)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H302 (50%) H315 (100%) H319 (100%)
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 3-(1,3-thiazol-2-yl)propanoic acid

Recent Advances in the Study of 3-(1,3-thiazol-2-yl)propanoic acid (CAS: 144163-65-5) in Chemical Biology and Pharmaceutical Research

3-(1,3-thiazol-2-yl)propanoic acid (CAS: 144163-65-5) is a thiazole-containing carboxylic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates targeting inflammatory diseases, infectious diseases, and cancer. The unique structural features of 3-(1,3-thiazol-2-yl)propanoic acid, particularly the thiazole ring, contribute to its ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 3-(1,3-thiazol-2-yl)propanoic acid derivatives to enhance their pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the propanoic acid moiety could significantly improve the compound's bioavailability and target binding affinity. The researchers utilized computational modeling and structure-activity relationship (SAR) analysis to identify key structural determinants for activity, paving the way for the development of more potent analogs.

In addition to its role as a synthetic intermediate, 3-(1,3-thiazol-2-yl)propanoic acid has been investigated for its direct biological effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain bacterial enzymes, suggesting potential applications in antimicrobial therapy. The study highlighted the importance of the thiazole ring in mediating these interactions, as removal or substitution of this moiety led to a loss of activity. These findings underscore the compound's potential as a starting point for the development of novel antibacterial agents.

Another area of active research involves the use of 3-(1,3-thiazol-2-yl)propanoic acid in the design of enzyme inhibitors. A recent preprint (2023) on bioRxiv described the successful incorporation of this scaffold into a series of inhibitors targeting a key enzyme in the inflammatory pathway. The inhibitors demonstrated nanomolar potency in vitro and showed promising anti-inflammatory effects in animal models. This study represents a significant step forward in the therapeutic application of 3-(1,3-thiazol-2-yl)propanoic acid derivatives.

Looking ahead, researchers are exploring the potential of 3-(1,3-thiazol-2-yl)propanoic acid in targeted drug delivery systems. Preliminary work published in Advanced Drug Delivery Reviews (2023) suggests that the carboxylic acid group can be functionalized to enable conjugation with nanoparticles or antibodies, opening new possibilities for precision medicine. As the field continues to evolve, 3-(1,3-thiazol-2-yl)propanoic acid is expected to play an increasingly important role in the development of next-generation therapeutics.